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Compound of Interest

Compound Name: GSK805

Cat. No.: B607864 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like GSK805. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure research environment. By offering procedural, step-by-step guidance, this

document aims to be the preferred resource for laboratory safety and the chemical handling of

GSK805.

GSK805 is a potent and orally bioavailable inverse agonist of the retinoic acid receptor-related

orphan receptor γt (RORγt).[1] It is classified as harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory irritation.[2] Adherence to strict safety protocols is

therefore critical.

Essential Safety Information at a Glance
For quick reference, the following tables summarize the key quantitative data for GSK805.

Table 1: Chemical and Physical Properties of GSK805

Property Value

Molecular Formula C₂₃H₁₈Cl₂F₃NO₄S

Molecular Weight 532.36 g/mol [2]

CAS Number 1426802-50-7[2]
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Table 2: Solubility of GSK805

Solvent Solubility

DMSO ≥ 100 mg/mL (≥ 187.84 mM)[3][4]

DMF ~3 mg/mL[1]

Table 3: Storage Conditions for GSK805

Form Storage Temperature Duration

Powder -20°C 3 years[3]

In solvent -80°C 1 year[3]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is mandatory when handling GSK805. The following table

outlines the required equipment.

Table 4: Recommended Personal Protective Equipment for Handling GSK805

Body Part Equipment Specification

Hands Chemical-resistant gloves
Nitrile or neoprene gloves.

Always use two pairs.

Eyes Safety goggles
Snug-fitting, with side shields

to protect against splashes.[2]

Respiratory Respirator

An N95 or higher-rated

respirator is recommended for

handling the powder form.[2]

Body Laboratory coat

A disposable, back-fastening

gown made of a low-

permeability fabric is ideal.
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Operational Plan: From Receipt to Disposal
A meticulous, step-by-step approach to handling GSK805 minimizes the risk of exposure and

contamination.

Receiving and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Transport: Use a secondary container when transporting the chemical to the designated

storage area.

Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight and sources of ignition.[2] Recommended storage for the powder is

at -20°C.[5]

Preparation of Stock Solutions
Designated Area: All handling of solid GSK805 should be performed in a designated area,

such as a chemical fume hood or a glove box, to avoid inhalation of the powder.

Weighing: Use a calibrated analytical balance within the containment area.

Dissolving: Add the solvent to the solid slowly to avoid splashing. As GSK805 is highly

soluble in DMSO, this is the recommended solvent for creating stock solutions.[3][4]

Labeling: Clearly label the stock solution with the compound name, concentration, date of

preparation, and solvent used.

Storage of Solutions: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.[5]

Use in Experiments
Personal Protective Equipment: Always wear the recommended PPE as outlined in Table 4.

Ventilation: Conduct all experimental procedures involving GSK805 in a well-ventilated area,

preferably within a chemical fume hood.[2]
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Avoid Contamination: Use dedicated equipment (pipettes, tubes, etc.) for handling GSK805
to prevent cross-contamination.

Spill Management
Evacuate: In case of a spill, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an absorbent material to contain the liquid. For solid spills,

carefully sweep up the material, avoiding dust generation.

Cleaning: Decontaminate the area with an appropriate solvent (e.g., ethanol) followed by

soap and water.

Waste Disposal: All contaminated materials must be disposed of as hazardous waste.

Disposal Plan
Waste Collection: Collect all waste materials containing GSK805 (e.g., pipette tips, tubes,

excess solutions, contaminated PPE) in a designated, clearly labeled hazardous waste

container.

Disposal Regulations: Dispose of the hazardous waste in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Experimental Protocol: In Vitro Th17 Cell
Differentiation Assay
GSK805 has been shown to inhibit the differentiation of naive CD4+ T cells into T helper 17

(Th17) cells.[1] The following is a general protocol for an in vitro Th17 cell differentiation assay.

Cell Isolation: Isolate naive CD4+ T cells from a relevant biological source.

Cell Culture: Culture the naive CD4+ T cells under Th17 polarizing conditions, which typically

include anti-CD3 and anti-CD28 antibodies, along with cytokines such as IL-6 and TGF-β.
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Treatment: Treat the cells with varying concentrations of GSK805 (a typical effective

concentration is 0.5 µM) or a vehicle control (DMSO).[1]

Incubation: Incubate the cells for a period of 3 to 5 days.

Analysis: Analyze the differentiation of Th17 cells by measuring the production of IL-17A, a

key cytokine produced by Th17 cells, using techniques such as ELISA or flow cytometry.

Visualizing Workflows and Pathways
To further clarify procedures and mechanisms of action, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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